![molecular formula C17H17NO5 B5671582 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-methoxyphenoxy)acetamide](/img/structure/B5671582.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-methoxyphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves several steps including the reaction of 2,3-dihydro-1,4-benzodioxin-6-amine with other chemical agents. For example, Abbasi et al. (2023) describe the synthesis of a series of new acetamides by reacting 2,3-dihydro-1,4-benzodioxin-6-amine with benzenesulfonylchloride in aqueous basic medium (Abbasi et al., 2023).
Molecular Structure Analysis
The crystal structure of related compounds can be analyzed for insights into their molecular configuration. Camerman et al. (2005) detailed the crystal structure of a similar acetamide, providing information on the arrangement of amide groups and their interactions (Camerman et al., 2005).
Chemical Reactions and Properties
The chemical properties of related compounds can be influenced by their synthesis and structure. For instance, the synthesis process as described by Abbasi et al. (2023) can lead to compounds with varying activities against enzymes like α-glucosidase (Abbasi et al., 2023).
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystalline structure can be inferred from the molecular structure and synthesis method. Detailed analysis of crystal structures, as done by Bunev et al. (2013), provides insights into the physical properties of these compounds (Bunev et al., 2013).
Chemical Properties Analysis
Chemical properties like reactivity, stability, and potential for further reactions are closely related to the molecular structure. The studies by Abbasi et al. (2023) and Camerman et al. (2005) provide essential information on these aspects (Abbasi et al., 2023); (Camerman et al., 2005).
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-methoxyphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO5/c1-20-13-3-5-14(6-4-13)23-11-17(19)18-12-2-7-15-16(10-12)22-9-8-21-15/h2-7,10H,8-9,11H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARWXPVVZVRPKJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)OCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.